Cas no 855784-39-3 ((2-Chloro-4-iodo-pyridin-3-yl)-carbamic Acid tert-butyl Ester)

• Product Name: (2-Chloro-4-iodo-pyridin-3-yl)-carbamic Acid tert-butyl Ester
• CAS No: 855784-39-3
• MF: C₁₀H₁₂ClIN₂O₂
• MW: 354.571953773499
• MDL: MFCD08235124
• CID: 717444
• PubChem ID: 329771408
• Update Time: 2024-10-26

(2-Chloro-4-iodo-pyridin-3-yl)-carbamic Acid tert-butyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(2-chloro-4-iodo-3-pyridinyl)-, 1,1-dimethylethyl ester
• (2-Chloro-4-iodo-pyridin-3-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(2-chloro-4-iodopyridin-3-yl)carbamate
• tert-butyl 2-chloro-4-iodopyridin-3-ylcarbamate
• 2-Chloro-4-iodopyridin-3-ylcarbamic acid
• tert-butyl N-(2-chloro-4-iodo-3-pyridyl)carbamate
• N-(2-chloro-4-iodo-3-pyridinyl)carbamic acid tert-butyl ester
• 1,1-DimethylethylN-(2-chloro-4-iodo-3-pyridinyl)carbamate
• Carbamic acid, N-(2-chloro-4-iodo-3-pyridinyl)-, 1,1-dimethylethyl ester
• tert-Butyl (2-chloro-4-iodopyridin-3-yl)carbamate
• AB43763
• (2-Chloro-4-iodo-pyridin-3-yl)-carbamic acidtert-butyl ester
• DTXSID60640062
• SCHEMBL1253908
• F94765
• tert-Butyl(2-chloro-4-iodopyridin-3-yl)carbamate
• EN300-4346622
• CS-W004478
• MFCD08235124
• QXFGNLGUJYXDFX-UHFFFAOYSA-N
• 855784-39-3
• (2-Chloro-4-iodo-pyridin-3-yl)-carbamic acid tert-butyl ester, AldrichCPR
• BP-21279
• AKOS015838213
• DB-029699
• (2-Chloro-4-iodo-pyridin-3-yl)-carbamic Acid tert-butyl Ester

• MDL： MFCD08235124
• Inchi： 1S/C10H12ClIN2O2/c1-10(2,3)16-9(15)14-7-6(12)4-5-13-8(7)11/h4-5H,1-3H3,(H,14,15)
• InChI Key： QXFGNLGUJYXDFX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C(I)C=CN=C1Cl

Computed Properties

• Exact Mass: 353.96300
• Monoisotopic Mass: 353.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 3

Experimental Properties

• Density: 1.723
• Melting Point: 128-130°C
• Boiling Point: 335.8°C at 760 mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.617
• PSA: 51.22000
• LogP: 3.75960
• pka: 11.21±0.70(Predicted)

(2-Chloro-4-iodo-pyridin-3-yl)-carbamic Acid tert-butyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT